Crystal engineering: from promise to delivery
Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04313D
Abstract
Twenty years ago, I wrote a Chem. Commun. feature article entitled “Crystal Engineering: where from? Where to?”: an update is in order. In this Highlight I argue that molecular crystal engineering, one of the areas of fast development of the field, has definitely reached the stage of “delivering the goods”: new functional materials assembled via non-covalent interactions and/or improved properties of existing materials. As a proof of concept, the crystal engineering approach to tackle two contemporary emergencies, namely, urea fertilizer degradation and development of antimicrobial resistance by pathogens, is discussed and application-driven examples are provided.
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Journal Name：Chemical Communications
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